Cas no 32392-63-5 ( )

• Product Name: &nbsp
• CAS No: 32392-63-5
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 916891
• PubChem ID: 315869
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC241989
• NSC-241989
• DTXSID50311375
• 32392-63-5
•  

• Inchi： 1S/C13H17NO4/c1-2-8(13(17)18)14-11(15)9-6-3-4-7(5-6)10(9)12(14)16/h6-10H,2-5H2,1H3,(H,17,18)
• InChI Key： VMUKAGNDJHKTFP-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1C(C(=O)O)CC)=O)C1CCC2C1

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.68